BDA366
BDA366
BDA-366 is a small-molecule Bcl2-BH4 domain antagonist, that binds BH4 with high affinity and selectivity. BDA-366-Bcl2 binding induces conformational change in Bcl2 that abrogates its antiapoptotic function, converting it from a survival molecule to a cell death inducer.
Brand Name:
Vulcanchem
CAS No.:
1909226-00-1
VCID:
VC0004112
InChI:
InChI=1S/C24H29N3O4/c1-3-27(4-2)13-15(28)11-25-19-9-10-20(26-12-16-14-31-16)22-21(19)23(29)17-7-5-6-8-18(17)24(22)30/h5-10,15-16,25-26,28H,3-4,11-14H2,1-2H3/t15-,16-/m0/s1
SMILES:
CCN(CC)CC(CNC1=C2C(=C(C=C1)NCC3CO3)C(=O)C4=CC=CC=C4C2=O)O
Molecular Formula:
C24H29N3O4
Molecular Weight:
423.513
BDA366
CAS No.: 1909226-00-1
Inhibitors
VCID: VC0004112
Molecular Formula: C24H29N3O4
Molecular Weight: 423.513
| CAS No. | 1909226-00-1 |
|---|---|
| Product Name | BDA366 |
| Molecular Formula | C24H29N3O4 |
| Molecular Weight | 423.513 |
| IUPAC Name | 1-[[(2S)-3-(diethylamino)-2-hydroxypropyl]amino]-4-[[(2S)-oxiran-2-yl]methylamino]anthracene-9,10-dione |
| Standard InChI | InChI=1S/C24H29N3O4/c1-3-27(4-2)13-15(28)11-25-19-9-10-20(26-12-16-14-31-16)22-21(19)23(29)17-7-5-6-8-18(17)24(22)30/h5-10,15-16,25-26,28H,3-4,11-14H2,1-2H3/t15-,16-/m0/s1 |
| Standard InChIKey | JYOOEVFJWLBLKF-HOTGVXAUSA-N |
| SMILES | CCN(CC)CC(CNC1=C2C(=C(C=C1)NCC3CO3)C(=O)C4=CC=CC=C4C2=O)O |
| Appearance | Crystalline solidPurity:≥98% by HPLC |
| Description | BDA-366 is a small-molecule Bcl2-BH4 domain antagonist, that binds BH4 with high affinity and selectivity. BDA-366-Bcl2 binding induces conformational change in Bcl2 that abrogates its antiapoptotic function, converting it from a survival molecule to a cell death inducer. |
| Synonyms | 1-[[3-(Diethylamino)-2(S)-hydroxypropyl]amino]-4-[(2(S)-oxiranylmethyl)amino]-9,10-anthracenedione |
| PubChem Compound | 91826545 |
| Last Modified | Dec 19 2021 |
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